Cas no 2228571-23-9 (1-(3,5-dichloropyridin-4-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(3,5-dichloropyridin-4-yl)cyclopropane-1-carbonitrile
• CAS No: 2228571-23-9
• MF: C₉H₆Cl₂N₂
• MW: 213.063339710236
• CID: 5963624
• PubChem ID: 165637422
• Update Time: 2025-10-28

1-(3,5-dichloropyridin-4-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichloropyridin-4-yl)cyclopropane-1-carbonitrile
• 2228571-23-9
• EN300-1980807

• Inchi： 1S/C9H6Cl2N2/c10-6-3-13-4-7(11)8(6)9(5-12)1-2-9/h3-4H,1-2H2
• InChI Key： GEMLJDCLEMUEKN-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C1(C#N)CC1)Cl

Computed Properties

• Exact Mass: 211.9908036g/mol
• Monoisotopic Mass: 211.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7Ų

Additional information on 1-(3,5-dichloropyridin-4-yl)cyclopropane-1-carbonitrile

Introduction to 1-(3,5-dichloropyridin-4-yl)cyclopropane-1-carbonitrile (CAS No. 2228571-23-9)

1-(3,5-dichloropyridin-4-yl)cyclopropane-1-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2228571-23-9, represents a unique structural motif that combines a cyclopropane ring with a pyridine core, both functionalized in distinct ways. The presence of chlorine atoms at the 3 and 5 positions of the pyridine ring, along with a nitrile group attached to the cyclopropane carbon, imparts specific electronic and steric properties that make this molecule of considerable interest for drug discovery applications.

The cyclopropane moiety is particularly noteworthy due to its rigid three-membered ring structure, which can introduce conformational constraints into molecules. This rigidity often enhances binding affinity and selectivity when the compound is designed as a lead for small-molecule drugs. In contrast, the pyridine ring serves as a versatile pharmacophore, capable of interacting with biological targets through hydrogen bonding, π-stacking, and other non-covalent interactions. The nitrile group further contributes to the molecule's pharmacological potential by serving as a bioisostere for carboxylic acids or amides, which are common functional groups in bioactive molecules.

Recent advancements in computational chemistry and structure-based drug design have highlighted the utility of 1-(3,5-dichloropyridin-4-yl)cyclopropane-1-carbonitrile as a scaffold for developing novel therapeutic agents. Studies have demonstrated that the combination of the cyclopropane and pyridine moieties can be leveraged to modulate specific biological pathways. For instance, modifications at the 4-position of the pyridine ring can fine-tune interactions with enzymes or receptors, while the nitrile group can be further functionalized to introduce additional pharmacological properties.

In particular, research has shown promise in utilizing 1-(3,5-dichloropyridin-4-yl)cyclopropane-1-carbonitrile as a precursor for inhibitors targeting kinases and other enzyme families implicated in diseases such as cancer and inflammation. The chlorine substituents at the 3 and 5 positions enhance lipophilicity while allowing for further derivatization through halogen-metal exchange or cross-coupling reactions. These transformations enable chemists to explore diverse chemical space rapidly, accelerating the discovery of high-affinity binders.

The compound's unique structural features also make it an attractive candidate for exploring structure-activity relationships (SAR). By systematically varying substituents on either the cyclopropane or pyridine ring, researchers can gain insights into how different moieties contribute to biological activity. Such SAR studies are crucial for optimizing lead compounds into viable drug candidates. Moreover, the rigidity of the cyclopropane ring can improve oral bioavailability by reducing metabolic susceptibility compared to more flexible analogs.

From a synthetic chemistry perspective, 1-(3,5-dichloropyridin-4-yl)cyclopropane-1-carbonitrile exemplifies elegant synthetic strategies that bridge heterocyclic chemistry with cycloalkane derivatives. The synthesis typically involves palladium-catalyzed cross-coupling reactions between halogenated pyridines and cyclopropyl halides or related precursors. Advances in transition-metal catalysis have enabled more efficient routes to this core structure, reducing reliance on harsh conditions or stoichiometric reagents.

The nitrile group in 1-(3,5-dichloropyridin-4-yl)cyclopropane-1-carbonitrile is particularly noteworthy for its versatility in medicinal chemistry. It can be hydrolyzed to form a carboxylic acid or converted into an amide through reductive amination or other methods. These transformations open doors to explore multiple chemical classes while maintaining the core scaffold's integrity. Such adaptability is essential in drug discovery pipelines where rapid iteration and diversification are key.

Recent publications have highlighted applications of derivatives of 1-(3,5-dichloropyridin-4-yl)cyclopropane-1-carbonitrile in preclinical models of neurological disorders. The combination of lipophilicity imparted by the chlorine atoms and the ability to engage multiple binding sites makes this scaffold well-suited for central nervous system (CNS) drug development. Additionally, its stability under metabolic conditions suggests potential for once-daily dosing regimens.

The compound's relevance extends beyond oncology and CNS disorders; it has also been explored as a tool compound in biochemical assays targeting protein-protein interactions. By designing probes based on 1-(3,5-dichloropyridin-4-yl)cyclopropane-1-carbonitrile, researchers can dissect complex signaling networks with high precision. Such probes are invaluable for understanding disease mechanisms at a molecular level.

In conclusion,1-(3,5-dichloropyridin-4-yl)cyclopropane-1-carbonitrile (CAS No. 2228571-23-9) represents a promising pharmacological scaffold with broad applicability across multiple therapeutic areas. Its unique structural features—combining rigidity from the cyclopropane ring with tunable electronic properties from the pyridine core—make it an attractive candidate for further development into novel therapeutics. Continued exploration of its derivatives will likely yield insights into new drug targets and mechanisms of action.